3-Dehydroxy-3-ene-25-ol Vitamin D3
3-Dehydroxy-3-ene-25-ol Vitamin D3
Brand Name:
Vulcanchem
CAS No.:
106361-90-4
VCID:
VC0124297
InChI:
InChI=1S/C27H42O/c1-20-10-6-7-12-22(20)14-15-23-13-9-19-27(5)24(16-17-25(23)27)21(2)11-8-18-26(3,4)28/h7,12,14-15,21,24-25,28H,1,6,8-11,13,16-19H2,2-5H3/b22-14-,23-15+/t21-,24-,25+,27-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3C=CCCC3=C)C
Molecular Formula:
C27H42O
Molecular Weight:
382.632
3-Dehydroxy-3-ene-25-ol Vitamin D3
CAS No.: 106361-90-4
Reference Standards
VCID: VC0124297
Molecular Formula: C27H42O
Molecular Weight: 382.632
| CAS No. | 106361-90-4 |
|---|---|
| Product Name | 3-Dehydroxy-3-ene-25-ol Vitamin D3 |
| Molecular Formula | C27H42O |
| Molecular Weight | 382.632 |
| IUPAC Name | (6R)-6-[(1R,3aS,4E,7aR)-7a-methyl-4-[(2Z)-2-(6-methylidenecyclohex-2-en-1-ylidene)ethylidene]-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-ol |
| Standard InChI | InChI=1S/C27H42O/c1-20-10-6-7-12-22(20)14-15-23-13-9-19-27(5)24(16-17-25(23)27)21(2)11-8-18-26(3,4)28/h7,12,14-15,21,24-25,28H,1,6,8-11,13,16-19H2,2-5H3/b22-14-,23-15+/t21-,24-,25+,27-/m1/s1 |
| Standard InChIKey | ZLBQPHBBQMXNSX-JRQXVFDWSA-N |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3C=CCCC3=C)C |
| Synonyms | (5Z,7E)-9,10-Secocholesta-3,5,7,10(19)-tetraen-25-ol, 3-Dehydroxy 25-Hydroxy-Vitamin D3-3-ene |
| PubChem Compound | 71315355 |
| Last Modified | Nov 11 2021 |
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